4-benzyl-1-(4-isopropylphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-benzyl-6,6-dioxo-4-(4-propan-2-ylphenyl)-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C22H26N2O3S/c1-16(2)18-8-10-19(11-9-18)24-21-15-28(26,27)14-20(21)23(13-22(24)25)12-17-6-4-3-5-7-17/h3-11,16,20-21H,12-15H2,1-2H3
• InChI Key: OASMFPSSMUXDAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(CC2=O)CC4=CC=CC=C4
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol
• CAS No.: 1040709-68-9

Description

4-benzyl-1-(4-isopropylphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C22H26N2O3S and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Synthesis and Mechanisms

Research by Lega et al. (2016) highlights the peculiarities of multicomponent synthesis involving compounds structurally related to the requested chemical. They explored the synthesis of 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides via a three-component interaction, revealing insights into reaction selectivity and mechanism. This study could offer foundational knowledge for synthesizing and understanding the behavior of complex heterocycles like the one (Lega et al., 2016).

Diels-Alder Reactions and Heterocyclic Structures

Jackson and Moody (1988) discussed the stability and reactivity of pyrano[3,4-b]thiophen-5-ones in Diels-Alder reactions, which are relevant to the synthesis of benzothiophenes. This research could be pertinent when considering synthetic routes or reactivity profiles for similar sulfur-containing heterocycles (Jackson & Moody, 1988).

Photovoltaic Applications of Conjugated Polymers

Chen et al. (2010) synthesized and characterized bridged bithiophene-based conjugated polymers for photovoltaic applications, emphasizing the role of acceptor units in tuning optical band gaps. Research into conjugated polymers incorporating thiophene units or similar heterocyclic structures may provide insights into the material science applications of compounds like "4-benzyl-1-(4-isopropylphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide" (Chen et al., 2010).

Intramolecular Cycloaddition Reactions

Chiacchio et al. (1997) explored the stereoselective synthesis of isoxazole and pyrazole annulated sultams via intramolecular 1,3-dipolar cycloaddition reactions. Such methodologies could be relevant for constructing complex heterocyclic frameworks, potentially applicable to the synthesis or functionalization of the compound (Chiacchio et al., 1997).

Supramolecular Self-Assembly

Jayaraman et al. (2006) demonstrated the self-assembly of pentaphenol adducts into 3D network and ladder-type supramolecular structures. This study underscores the importance of hydrogen bonding in the assembly of complex structures, which may inspire research into the supramolecular chemistry of similarly complex molecules (Jayaraman et al., 2006).